Cas no 246022-40-2 (2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide)

• Product Name: 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide
• CAS No: 246022-40-2
• MDL: MFCD00141297
• CID: 4642823
• Update Time: 2025-06-08

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]AMINO)ACETAMIDE
• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide

• MDL： MFCD00141297

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide

Comprehensive Overview of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide (CAS No. 246022-40-2)

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide, with the CAS number 246022-40-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyridine core substituted with chloro and trifluoromethyl groups, coupled with an acetamide moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications due to its structural complexity and functional diversity.

The compound's molecular structure is characterized by the presence of a 3-chloro-5-(trifluoromethyl)pyridin-2-yl group, which contributes to its electron-withdrawing properties and stability under various conditions. These attributes make it a valuable building block in the development of novel pharmaceutical agents and crop protection chemicals. Recent studies highlight its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding, which are critical areas in drug discovery.

In the realm of agrochemicals, 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide has shown promise as a precursor for pesticides and herbicides. Its trifluoromethyl group enhances lipophilicity, improving membrane permeability and efficacy against target organisms. This aligns with the growing demand for sustainable pest control solutions that minimize environmental impact while maintaining high efficacy. The compound's stability under field conditions further underscores its potential for commercial applications.

From a synthetic chemistry perspective, the compound's CAS No. 246022-40-2 is often referenced in patents and academic literature as a key intermediate. Its synthesis typically involves multi-step reactions, including amination and acylation processes, which are optimized for yield and purity. Researchers are also investigating greener synthetic routes to align with the principles of green chemistry, a trending topic in the scientific community.

The pharmacological potential of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide is another area of active exploration. Preliminary studies suggest its relevance in central nervous system (CNS) disorders and metabolic diseases, owing to its ability to interact with specific biological targets. This has sparked interest among biotech and pharmaceutical companies seeking to develop next-generation therapeutics with improved selectivity and fewer side effects.

In summary, 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetamide (CAS 246022-40-2) represents a multifaceted compound with broad applications in drug development, agrochemical innovation, and material science. Its unique structural features and functional versatility continue to drive research and commercialization efforts, positioning it as a compound of significant scientific and industrial interest.